molecular formula C11H10N2O2 B1644748 1-Methyl-4-phenyl-1H-imidazole-5-carboxylic acid

1-Methyl-4-phenyl-1H-imidazole-5-carboxylic acid

Cat. No.: B1644748
M. Wt: 202.21 g/mol
InChI Key: RPJKZONANHLFTE-UHFFFAOYSA-N
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Description

1-Methyl-4-phenyl-1H-imidazole-5-carboxylic acid is a useful research compound. Its molecular formula is C11H10N2O2 and its molecular weight is 202.21 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H10N2O2

Molecular Weight

202.21 g/mol

IUPAC Name

3-methyl-5-phenylimidazole-4-carboxylic acid

InChI

InChI=1S/C11H10N2O2/c1-13-7-12-9(10(13)11(14)15)8-5-3-2-4-6-8/h2-7H,1H3,(H,14,15)

InChI Key

RPJKZONANHLFTE-UHFFFAOYSA-N

SMILES

CN1C=NC(=C1C(=O)O)C2=CC=CC=C2

Canonical SMILES

CN1C=NC(=C1C(=O)O)C2=CC=CC=C2

Origin of Product

United States

Synthesis routes and methods

Procedure details

Potassium carbonate (3.13 g) was added to 1-methyl-4-phenyl-1H-imidazole-5-carbaldehyde (intermediate 2) (2.33 g) dissolved in acetone (125 mL) and water (25 mL). Once dissolved, potassium permanganate (4.23 g) was added and the mixture stirred for 24 hours. The mixture was filtered through diatomaceous earth and the cake washed with water (2×20 mL). Acetone was evaporated from the filtrate which was extracted with EtOAc (50 mL). The aqueous layer was acidified with acetic acid to pH 5, reduced to half volume and a cream precipitate filtered and dried at 60° C. in vacuo to give the title compound as a cream solid (1.74 g, 69%);
Quantity
3.13 g
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2.33 g
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0 (± 1) mol
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4.23 g
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125 mL
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25 mL
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Yield
69%

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